[methoxy(methylamino)methylidene]-dimethylazanium;chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) is a chemical compound with the molecular formula C5H12ClN2.Cl. It is also known by other names such as chloro-bis(dimethylamino)-methylium chloride and 2-chloro-1,1,3,3-tetramethylformamidinium chloride. This compound is used in various chemical reactions and has applications in different scientific fields.
Preparation Methods
The synthesis of Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) involves the reaction of dimethylamine with formaldehyde and hydrochloric acid. The reaction typically takes place under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to obtain high-purity products.
Chemical Reactions Analysis
Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) undergoes various chemical reactions, including:
Substitution Reactions: It can participate in nucleophilic substitution reactions where the chlorine atom is replaced by other nucleophiles.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions under specific conditions, leading to the formation of different products.
Common Reagents and Conditions: Typical reagents used in these reactions include bases, acids, and other nucleophiles.
Scientific Research Applications
Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) has several scientific research applications:
Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the preparation of other chemical compounds.
Biology: The compound can be used in biochemical studies to investigate the effects of specific chemical modifications on biological systems.
Industry: The compound is used in various industrial processes, including the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) involves its interaction with molecular targets in chemical reactions. The compound can act as a nucleophile or electrophile, depending on the reaction conditions. It can form covalent bonds with other molecules, leading to the formation of new chemical entities.
Comparison with Similar Compounds
Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) can be compared with similar compounds such as:
Tetramethyluronium chloride: This compound has a similar structure but different reactivity and applications.
2-chloro-1,1,3,3-tetramethylformamidinium chloride: Another similar compound with distinct chemical properties and uses.
These comparisons highlight the uniqueness of Methanaminium, chloro(dimethylamino)dimethyl-, chloride (1:1) in terms of its chemical behavior and applications.
Properties
IUPAC Name |
[methoxy(methylamino)methylidene]-dimethylazanium;chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O.ClH/c1-6-5(8-4)7(2)3;/h1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLAWAYCHHWSLRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=[N+](C)C)OC.[Cl-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.